Cas no 1487639-28-0 ({1-(5-chlorothiophen-2-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(5-chlorothiophen-2-yl)methylcyclopropyl}methanamine
• CAS No: 1487639-28-0
• MF: C₉H₁₂ClNS
• MW: 201.716279983521
• CID: 6039684
• PubChem ID: 66026852
• Update Time: 2025-06-13

{1-(5-chlorothiophen-2-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(5-chlorothiophen-2-yl)methylcyclopropyl}methanamine
• Cyclopropanemethanamine, 1-[(5-chloro-2-thienyl)methyl]-
• (1-((5-Chlorothiophen-2-yl)methyl)cyclopropyl)methanamine
• EN300-1248097
• CS-0285923
• 1487639-28-0
• {1-[(5-chlorothiophen-2-yl)methyl]cyclopropyl}methanamine
• AKOS015369242

• Inchi： 1S/C9H12ClNS/c10-8-2-1-7(12-8)5-9(6-11)3-4-9/h1-2H,3-6,11H2
• InChI Key： RNIVTFPEVTXPRV-UHFFFAOYSA-N
• SMILES： C1(CC2SC(Cl)=CC=2)(CN)CC1

Computed Properties

• Exact Mass: 201.0378983g/mol
• Monoisotopic Mass: 201.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.291±0.06 g/cm3(Predicted)
• Boiling Point: 274.8±20.0 °C(Predicted)
• pka: 10.36±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on {1-(5-chlorothiophen-2-yl)methylcyclopropyl}methanamine

Introduction to {1-(5-chlorothiophen-2-yl)methylcyclopropyl}methanamine (CAS No. 1487639-28-0)

{1-(5-chlorothiophen-2-yl)methylcyclopropyl}methanamine} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1487639-28-0, features a complex molecular architecture that includes a cyclopropyl ring, a chlorothiophene moiety, and an amine functional group. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The presence of the chlorothiophene moiety in the molecule is particularly noteworthy, as thiophene derivatives have been widely studied for their potential biological activities. Thiophenes, which are five-membered heterocyclic compounds containing sulfur, are known for their role in various pharmacological applications. The introduction of a chlorine atom at the 5-position of the thiophene ring enhances the electronic properties of the molecule, making it more reactive and potentially more effective in biological systems.

The cyclopropyl group in {1-(5-chlorothiophen-2-yl)methylcyclopropyl}methanamine adds another layer of complexity to its chemical behavior. Cyclopropane rings are known for their strained three-membered structure, which can influence the conformation and reactivity of the molecule. This strain can be exploited to enhance binding affinity to biological targets, making cyclopropyl-containing compounds attractive for drug design.

The amine functional group at the end of the molecular chain further contributes to the compound's versatility. Amines are crucial in pharmaceuticals due to their ability to form hydrogen bonds and participate in various biochemical interactions. The specific positioning of this amine group in {1-(5-chlorothiophen-2-yl)methylcyclopropyl}methanamine suggests potential applications in modulating enzyme activity or interacting with specific protein receptors.

Recent research has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Studies have shown that incorporating sulfur-containing heterocycles like thiophene into drug molecules can lead to enhanced pharmacological properties. The chlorothiophene derivative in this compound is particularly interesting because it combines the benefits of sulfur-based heterocycles with the electron-withdrawing effect of chlorine, which can improve metabolic stability and bioavailability.

In addition to its structural features, {1-(5-chlorothiophen-2-yl)methylcyclopropyl}methanamine has shown promise in preliminary pharmacological studies. Research indicates that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The combination of its structural elements suggests potential applications in treating conditions such as arthritis and other inflammatory disorders.

The cyclopropyl ring is known to influence the electronic distribution and steric environment of the molecule, which can be critical for its interaction with biological targets. Studies have demonstrated that cyclopropyl-containing compounds can exhibit high binding affinity to specific protein receptors, making them valuable candidates for drug development. The presence of this moiety in {1-(5-chlorothiophen-2-yl)methylcyclopropyl}methanamine may contribute to its ability to modulate biological pathways effectively.

The amine functional group also plays a significant role in determining the compound's pharmacological profile. Amines are known to participate in various biochemical interactions, including binding to enzymes and receptors. The specific type and position of the amine group can significantly affect the compound's bioactivity and selectivity. In {1-(5-chlorothiophen-2-yl)methylcyclopropyl}methanamine, the amine group is strategically located to interact with potential biological targets, enhancing its therapeutic potential.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds like {1-(5-chlorothiophen-2-yl)methylcyclopropyl}methanamine with greater accuracy before conducting expensive experimental trials. Molecular modeling techniques have been used to simulate how this compound might interact with various biological targets, providing valuable insights into its potential pharmacological effects.

The synthesis of {1-(5-chlorothiophen-2-yl)methylcyclopropyl}methanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed innovative synthetic routes that leverage modern catalytic methods and green chemistry principles to improve efficiency and sustainability. These advancements are crucial for producing sufficient quantities of the compound for further research and development.

Future studies on {1-(5-chlorothiophen-2-yl)methylcyclopropyl}methanamine are likely to focus on elucidating its mechanism of action and exploring its potential as a lead compound for drug development. Researchers aim to identify specific biological pathways that this compound modulates and develop analogs with enhanced potency and selectivity. The combination of computational modeling, synthetic chemistry, and pharmacological testing will be essential in realizing these goals.

In conclusion, {1-(5-chlorothiophen-2-yl)methylcyclopropyl}methanamine (CAS No. 1487639-28-0) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique combination of a chlorothiophene moiety, a cyclopropyl ring, and an amine functional group makes it an attractive candidate for further exploration in drug discovery. Recent research highlights its promising pharmacological properties, particularly in modulating inflammatory pathways. As computational chemistry and synthetic methods continue to advance, compounds like {1-(5-chlorothiophen-2-yl)methylcyclopropyl}methanamine are poised to play a crucial role in developing novel therapeutic agents.